1-((5-((2-(2,4-dichlorophenyl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[[5-[2-(2,4-dichlorophenyl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C15H10Cl2N4O4S/c16-8-1-2-9(10(17)5-8)11(22)7-26-15-20-19-13(25-15)6-21-4-3-12(23)18-14(21)24/h1-5H,6-7H2,(H,18,23,24)
• InChI Key: JFFAXYWXXOAQLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)CSC2=NN=C(O2)CN3C=CC(=O)NC3=O
• Molecular Formula: C15H10Cl2N4O4S
• Molecular Weight: 413.2 g/mol

Description

1-((5-((2-(2,4-dichlorophenyl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H10Cl2N4O4S and its molecular weight is 413.23. The purity is usually 95%.
BenchChem offers high-quality 1-((5-((2-(2,4-dichlorophenyl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((5-((2-(2,4-dichlorophenyl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• The synthesis of complex pyrimidine derivatives, including structures similar to the queried compound, involves reactions such as the condensation of amidinothiourea with pentane-2,4-dione leading to specific urea derivatives. Subsequent reactions with diethyl acetylene-dicarboxylate can yield thiazolylaminopyrimidine compounds (Hurst, Atcha, & Marshall, 1991).
• Another relevant approach is the oxidative intramolecular cyclization employing specific oxidants in the presence of lithium hydride to prepare oxadiazolopyrimidine derivatives, which are noted for generating nitric oxide (NO) and related species under physiological conditions (Sako et al., 1998).

Biological Activities and Applications

• The design and synthesis of pyrimidine derivatives, including thienopyrimidine and thiazolopyrimidine compounds, have been driven by their potential biological activities. Notably, certain derivatives exhibit inhibitory activities against enzymes, display anticancer, anti-inflammatory, and analgesic properties, and have been explored as cyclooxygenase inhibitors (El-Gazzar et al., 2006); (Abu‐Hashem et al., 2020).

Mechanistic Insights and Molecular Interactions

• Research into the synthesis and applications of labeled compounds for mechanistic investigations highlights the utility of pyrimidine derivatives in studying reaction pathways and biological mechanisms. For instance, the preparation of labeled oxadiazolopyrimidine derivatives facilitates understanding the generation of NO or related species through nucleophilic attacks (Sako et al., 2000).